N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide

• IUPAC Name: N,N-dimethyl-3-(4-methylpiperazine-1-carbonyl)piperidine-1-sulfonamide
• InChI: InChI=1S/C13H26N4O3S/c1-14(2)21(19,20)17-6-4-5-12(11-17)13(18)16-9-7-15(3)8-10-16/h12H,4-11H2,1-3H3
• InChI Key: PSSVBBRVGLATCY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2CCCN(C2)S(=O)(=O)N(C)C
• Molecular Formula: C13H26N4O3S
• Molecular Weight: 318.44 g/mol

Description

N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide, also known as DMP323, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. This compound belongs to the class of sulfonamide-based inhibitors and has shown promising results in preclinical studies.

Mechanism of Action

N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide exerts its pharmacological effects by inhibiting the activity of a class of enzymes called metalloproteases. Metalloproteases are involved in various physiological and pathological processes such as tissue remodeling, angiogenesis, and inflammation. By inhibiting the activity of metalloproteases, N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide can modulate these processes and exert its therapeutic effects.
Biochemical and Physiological Effects
N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide has been shown to have a high selectivity towards metalloproteases and does not affect the activity of other enzymes. This selectivity is important as it reduces the potential for off-target effects. N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide has also been shown to have good pharmacokinetic properties, including good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One of the major advantages of N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide is its high selectivity towards metalloproteases, which makes it a valuable tool for studying the role of these enzymes in various physiological and pathological processes. However, one of the limitations of N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide is its relatively low potency, which may require higher concentrations to achieve the desired effects.

Future Directions

There are several future directions for the study of N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide. One potential area of research is the development of more potent analogs of N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide that can achieve the desired effects at lower concentrations. Another area of research is the identification of new therapeutic applications for N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide, particularly in diseases where metalloproteases play a key role. Finally, the development of new delivery methods for N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide, such as targeted drug delivery, may improve its efficacy and reduce potential off-target effects.
Conclusion
In conclusion, N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide is a promising small molecule inhibitor that has shown potential therapeutic applications in various diseases. Its high selectivity towards metalloproteases and good pharmacokinetic properties make it a valuable tool for studying the role of these enzymes in various physiological and pathological processes. Further research is needed to explore its full potential and develop more potent analogs for therapeutic use.

Synthesis Methods

The synthesis of N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide involves a multi-step process starting from piperidine. The first step involves the protection of the piperidine nitrogen with a dimethylformamide (DMF) group. The protected piperidine is then reacted with N-Boc-piperazine to obtain the desired product, which is further deprotected to yield N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide.

Scientific Research Applications

N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. In cancer, N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide has shown promising results in inhibiting the growth of cancer cells and inducing cell death. In inflammation, N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide has been shown to reduce the production of pro-inflammatory cytokines. In neurological disorders, N,N-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-1-piperidinesulfonamide has been studied for its potential to inhibit the activity of enzymes that are involved in the pathogenesis of Alzheimer's disease.